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Compound of Interest

Compound Name: 3-Hydroxyisonicotinic acid

Cat. No.: B130362

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyisonicotinic acid, also known as 3-hydroxy-4-pyridinecarboxylic acid, is a pyridine
derivative of significant interest in various scientific fields, particularly as an organic
intermediate in the synthesis of more complex molecules. Its structural similarity to other
biologically active nicotinic acid derivatives suggests its potential for investigation in medicinal
chemistry and drug design. This technical guide provides a comprehensive overview of its
chemical and physical properties, synthesis, reactivity, and potential applications, with a focus
on data relevant to research and development.

Chemical and Physical Properties

A summary of the key physicochemical properties of 3-Hydroxyisonicotinic acid is presented
in the tables below. These properties are crucial for its handling, characterization, and
application in experimental settings.

Table 1: General and Physical Properties of 3-Hydroxyisonicotinic Acid
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Property Value Source
CAS Number 10128-71-9 [1]
Molecular Formula C6H5NO3 [1]
Molecular Weight 139.11 g/mol [1]
Appearance White to off-white powder [2]
Melting Point 315°C

Boiling Point 384.0 £ 42.0 °C (Predicted) [2]
Density 1.451 + 0.06 g/cm3 (Predicted) [2]

Table 2: Solubility and Acidity of 3-Hydroxyisonicotinic Acid

Property Value Source

Soluble in Chloroform,
Dichloromethane, DMSO.[3]

Information on the solubility of

Solubility L
the related compound nicotinic
acid suggests it is also soluble
in water and ethanol.[4][5]
pKa 2 £ 0.20 (Predicted) [2]

Synthesis and Purification

While a specific, detailed protocol for the synthesis of 3-Hydroxyisonicotinic acid is not
readily available in the provided search results, a general approach for the synthesis of its
isomer, isonicotinic acid, involves the oxidation of y-picoline. A plausible synthetic route for 3-
Hydroxyisonicotinic acid could involve the hydroxylation of isonicotinic acid or the oxidation
of a correspondingly substituted pyridine precursor.

A general procedure for the purification of a related compound, nicotinic acid, involves
recrystallization from hot water with the use of a decolorizing agent like activated carbon.[6]
This method can likely be adapted for the purification of 3-Hydroxyisonicotinic acid.
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Experimental Protocol: General Purification by
Recrystallization

Materials:

e Crude 3-Hydroxyisonicotinic acid
» Deionized water

» Activated carbon

¢ Heating mantle with magnetic stirrer
o Erlenmeyer flask

e Biuchner funnel and flask

« Filter paper

Procedure:

o Dissolve the crude 3-Hydroxyisonicotinic acid in a minimal amount of boiling deionized
water in an Erlenmeyer flask with continuous stirring.

o Once fully dissolved, add a small amount of activated carbon to the hot solution to decolorize
it.

o Continue to heat and stir the solution for a few minutes.
o Perform a hot filtration using a pre-heated Biichner funnel to remove the activated carbon.

 Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to promote
crystallization.

o Collect the purified crystals by vacuum filtration using a Buichner funnel.

¢ Wash the crystals with a small amount of cold deionized water.
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» Dry the purified crystals in a vacuum oven.

Reactivity and Potential Applications in Drug
Development

As a substituted pyridine carboxylic acid, 3-Hydroxyisonicotinic acid exhibits reactivity
characteristic of both the pyridine ring and the carboxylic acid and hydroxyl functional groups.
The pyridine nitrogen is basic and can be protonated or alkylated. The carboxylic acid group
can undergo esterification, amidation, and reduction. The hydroxyl group can be acylated or
etherified.

The pyridine carboxylic acid scaffold is a well-established pharmacophore found in numerous
drugs.[7] Derivatives of nicotinic acid and isonicotinic acid have shown a wide range of
biological activities, including use in the treatment of tuberculosis, cancer, and hyperlipidemia.
[7][8] The presence of the hydroxyl group on the pyridine ring of 3-Hydroxyisonicotinic acid
offers a potential point for further chemical modification to develop new therapeutic agents.
Carboxylic acid bioisosteres are often explored in drug design to improve pharmacokinetic and
pharmacodynamic properties.[9][10]

While specific signaling pathways directly modulated by 3-Hydroxyisonicotinic acid are not
yet elucidated, its structural similarity to nicotinic acid, a known agonist of the G protein-coupled
receptor GPR109A (HCAZ2 receptor), suggests a potential area of investigation.[8][11]
Activation of this receptor leads to the inhibition of lipolysis in adipocytes.

Experimental Protocols for Analysis

Standard analytical techniques can be employed for the characterization and quantification of
3-Hydroxyisonicotinic acid.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum).
» Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

e Flow Rate: 1.0 mL/min.
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» Detection: UV at an appropriate wavelength (to be determined by UV-Vis spectroscopy).

e Injection Volume: 10 pL.

Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, derivatization of the carboxylic acid and hydroxyl groups is typically
required to increase volatility. A common method is silylation using an agent like BSTFA (N,O-
Bis(trimethylsilyl)trifluoroacetamide).

Logical Workflow for Drug Discovery

The following diagram illustrates a general workflow for the investigation of 3-
Hydroxyisonicotinic acid in a drug discovery context.
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Caption: A generalized workflow for the investigation of 3-Hydroxyisonicotinic acid in drug
discovery.

Potential Signaling Pathway Involvement

Given the structural relationship to nicotinic acid, a potential signaling pathway for derivatives
of 3-Hydroxyisonicotinic acid could involve the GPR109A receptor. The diagram below
illustrates this hypothetical pathway.
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Caption: Hypothetical signaling pathway for a 3-Hydroxyisonicotinic acid derivative via the
GPR109A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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